(E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H14N2O2S/c20-17(4-3-16-2-1-6-21-16)19-10-13-8-15(11-18-9-13)14-5-7-22-12-14/h1-9,11-12H,10H2,(H,19,20)/b4-3+
• InChI Key: HKBKLQCPIVIDSQ-ONEGZZNKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

(E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of acrylamide and has a furan ring attached to it, along with a pyridine and thiophene ring.

Scientific Research Applications

(E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide has shown potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been reported to have anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been reported to have anti-inflammatory and anti-bacterial activity.

Mechanism of Action

The mechanism of action of (E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including tyrosine kinase and topoisomerase II. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
(E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide has been reported to have various biochemical and physiological effects. It has been reported to decrease the levels of reactive oxygen species (ROS) and increase the levels of glutathione (GSH) in cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the major advantages of (E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide is its potential anti-cancer activity. It can be used as a lead compound for the development of new anti-cancer drugs. However, one of the major limitations of this compound is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on (E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide. One of the major future directions is the development of new derivatives of this compound with improved solubility and bioavailability. Another future direction is the investigation of its mechanism of action and its potential applications in other fields of scientific research, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to investigate the safety and toxicity of this compound.
In conclusion, (E)-3-(furan-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acrylamide is a compound with potential applications in various fields of scientific research. Its anti-cancer activity and anti-inflammatory activity make it a promising lead compound for the development of new drugs. Further research is needed to fully understand its mechanism of action and to investigate its potential applications in other fields of scientific research.